Cas no 893729-34-5 (5-(5-Methoxypyridin-3-yl)thiophene-2-carboxylic acid)

• Product Name: 5-(5-Methoxypyridin-3-yl)thiophene-2-carboxylic acid
• CAS No: 893729-34-5
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• CID: 5956090
• PubChem ID: 18801323
• Update Time: 2025-07-02

5-(5-Methoxypyridin-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS002666045
• 893729-34-5
• 5-(5-methoxypyridin-3-yl)thiophene-2-carboxylic acid
• EN300-1131839
• 5-(5-Methoxypyridin-3-yl)thiophene-2-carboxylic acid

• Inchi： 1S/C11H9NO3S/c1-15-8-4-7(5-12-6-8)9-2-3-10(16-9)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： RSNZDWLZTGGWJH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 235.03031432g/mol
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-(5-Methoxypyridin-3-yl)thiophene-2-carboxylic acid

Comprehensive Overview of 5-(5-Methoxypyridin-3-yl)thiophene-2-carboxylic acid (CAS No. 893729-34-5)

5-(5-Methoxypyridin-3-yl)thiophene-2-carboxylic acid (CAS No. 893729-34-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound, featuring a thiophene core linked to a methoxypyridine moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Its carboxylic acid functional group enhances its reactivity, making it a valuable building block for drug discovery and organic synthesis.

In recent years, the demand for 5-(5-Methoxypyridin-3-yl)thiophene-2-carboxylic acid has surged, driven by its potential applications in developing kinase inhibitors and anti-inflammatory agents. Researchers are particularly interested in its role as a precursor for small-molecule therapeutics, aligning with the growing trend of personalized medicine. The compound's pyridine-thiophene hybrid structure is also being explored for its electronic properties, making it relevant in organic electronics and photovoltaic materials.

One of the most frequently asked questions about CAS No. 893729-34-5 revolves around its synthetic routes and scalability. Industry experts emphasize the importance of optimizing palladium-catalyzed cross-coupling reactions to achieve high yields of this compound. Additionally, its solubility in polar solvents like DMSO and methanol is a critical factor for laboratory applications, often highlighted in patent literature.

The compound's relevance to cancer research is another hot topic. Studies suggest that derivatives of 5-(5-Methoxypyridin-3-yl)thiophene-2-carboxylic acid exhibit promising anticancer activity by targeting specific signal transduction pathways. This aligns with the broader search trends for targeted therapy compounds and precision oncology. Its low toxicity profile further enhances its appeal for preclinical development.

From a green chemistry perspective, efforts are underway to develop eco-friendly synthesis methods for 893729-34-5, reducing reliance on hazardous reagents. This resonates with the increasing focus on sustainable pharmaceutical manufacturing, a key concern for regulatory bodies and environmentally conscious consumers. The compound's stability under ambient conditions also makes it a practical choice for industrial-scale production.

In summary, 5-(5-Methoxypyridin-3-yl)thiophene-2-carboxylic acid (CAS No. 893729-34-5) represents a multifaceted compound with expanding applications in drug development and advanced materials. Its integration into cutting-edge research underscores its importance as a high-value chemical entity, while ongoing studies continue to unlock its full potential.